Cas no 941823-57-0 (2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol)

• Product Name: 2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol
• CAS No: 941823-57-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5363309
• Update Time: 2025-10-23

2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-propyl-1H-benzimidazol-2-yl)ethanol
• 1H-Benzimidazole-2-ethanol, 1-propyl-
• 2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol

• Inchi： 1S/C12H16N2O/c1-2-8-14-11-6-4-3-5-10(11)13-12(14)7-9-15/h3-6,15H,2,7-9H2,1H3
• InChI Key： ZAMOQZOMNKSKPM-UHFFFAOYSA-N
• SMILES： C1(CCO)N(CCC)C2=CC=CC=C2N=1

Additional information on 2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol

Introduction to 2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol (CAS No. 941823-57-0)

2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol, also known by its CAS number CAS No. 941823-57, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzodiazole derivatives, which have been extensively studied due to their unique electronic properties and potential for use in advanced materials. The presence of the propyl substituent in the benzodiazole ring introduces additional functionality, making this compound particularly interesting for researchers exploring its potential in drug delivery systems, photonic materials, and bio-sensing technologies.

The structure of 2-(1-propyl-1H-benzodiazolium ethanamine) is characterized by a benzene ring fused with a diazole ring, which is further substituted with a propyl group at the 1-position and an ethanol group at the 2-position. This arrangement imparts both aromatic stability and donor/acceptor properties to the molecule, enabling it to participate in various chemical reactions and interactions. Recent studies have highlighted its ability to act as a precursor for the synthesis of more complex structures, such as metalloorganic frameworks (MOFs) and coordination polymers.

In terms of synthesis, benzodiazole derivatives are typically prepared through condensation reactions involving o-amino phenols or related compounds. The synthesis of CAS No. 941823 involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

The electronic properties of benzodiazole derivatives make them attractive candidates for use in organic electronics. For instance, recent studies have demonstrated that compounds like CAS No. 941823 can be incorporated into light-emitting diodes (LEDs) as emissive layers due to their ability to emit light upon electrical stimulation. Additionally, their high thermal stability and good solubility in organic solvents make them ideal for use in flexible electronic devices.

Beyond electronics, this compound has shown promise in the field of biotechnology. Its ability to form stable complexes with metal ions has led to its use as a chelating agent in drug delivery systems. For example, researchers have explored its potential as a carrier for anticancer drugs, where it can encapsulate the drug molecules and release them at specific sites within the body. This application underscores the importance of understanding the compound's interaction with biological systems and its pharmacokinetic properties.

In conclusion, 2-(1-propyl-benzodiazolium ethanamine), or CAS No. 941823, represents a valuable addition to the arsenal of organic compounds used in modern chemistry and materials science. Its unique structure, combined with its versatile functional groups, continues to inspire innovative research across multiple disciplines. As new applications emerge, this compound will undoubtedly play a pivotal role in advancing our understanding of molecular design and functionality.